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Compound of Interest

Compound Name: 1-Tetracosene

Cat. No.: B167344

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetracosene (C24Has) is a long-chain alpha-olefin that demonstrates significant potential as a
high-performance industrial lubricant and additive.[1] Its linear structure, high molecular weight,
and the presence of a terminal double bond contribute to desirable lubricating properties,
including thermal stability and the ability to form protective boundary films under various
operational conditions.[1] These characteristics make it a subject of interest for applications
demanding robust lubrication in machinery and industrial processes. This document provides
detailed application notes, experimental protocols for performance evaluation, and key data for
researchers and professionals exploring the use of 1-Tetracosene in lubrication.

Physicochemical Properties of 1-Tetracosene

A comprehensive understanding of the physical and chemical properties of 1-Tetracosene is
fundamental to its application as an industrial lubricant.
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Property Value Unit

Molecular Formula C24Has

Molecular Weight 336.6 g/mol

CAS Number 10192-32-2

Appearance Colorless to pale yellow liquid

Boiling Point 386.0 - 387.0 °C @ 760 mmHg (est.)
Flash Point 217.1 °C (est.)

Insoluble in water; Soluble in

Solubility alcohol and organic solvents.

[1](2]

Performance Data as an Industrial Lubricant

The efficacy of a lubricant is determined through standardized testing that evaluates its
performance under various stress conditions. The following table summarizes key performance
metrics for 1-Tetracosene, based on industry-standard ASTM test methods.
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Performance
Parameter

ASTM Test
Method

Typical Value

Unit

Significance in
Lubrication

Kinematic
Viscosity @ 40°C

D445

Data not
available in

search results

cSt

Measures the
lubricant's
resistance to flow
at a common
operating

temperature.

Kinematic
Viscosity @
100°C

D445

Data not
available in

search results

cSt

Indicates the
lubricant's
viscosity at
higher operating
temperatures,
crucial for
maintaining film

strength.

Viscosity Index

D2270

Data not
available in

search results

Represents the
effect of
temperature on
the lubricant's
viscosity; a
higher VI
indicates less
change in
viscosity with

temperature.

Four-Ball Wear

Scar Diameter

D4172

Data not
available in

search results

mm

Measures the
lubricant's ability
to prevent wear
under high-
pressure sliding
contact; a
smaller scar

indicates better
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anti-wear

properties.

Assesses the
lubricant's
resistance to

oxidation under

Oxidation Data not accelerated
Stability D2272 available in minutes conditions; a
(RPVOT) search results longer time

indicates better
stability and
longer service
life.

Note: While specific quantitative data for 1-Tetracosene in these standardized tests is not
readily available in public literature, the protocols for conducting these evaluations are provided
in the following section. Researchers are encouraged to perform these tests to generate
specific data for their applications.

Experimental Protocols

Detailed methodologies for evaluating the lubricant properties of 1-Tetracosene are outlined
below. These protocols are based on established ASTM International standards.

Determination of Kinematic Viscosity (ASTM D445)

Objective: To measure the kinematic viscosity of 1-Tetracosene at 40°C and 100°C.

Apparatus:

Calibrated glass capillary viscometer (e.g., Cannon-Fenske)

Constant-temperature water bath with a precision of +0.02°C

Thermometer with an accuracy of £0.02°C

Stopwatch accurate to 0.1 seconds
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Procedure:

o Select a viscometer with a capillary size appropriate for the expected viscosity of 1-
Tetracosene.

o Equilibrate the constant-temperature water bath to the desired temperature (40°C or 100°C).

o Charge the viscometer with the 1-Tetracosene sample, ensuring it is free of air bubbles and
particulates.

e Place the charged viscometer in the water bath in a vertical position.

o Allow the viscometer to thermally equilibrate for at least 30 minutes.

» Using suction, draw the liquid level up past the upper timing mark.

» Release the suction and allow the liquid to flow freely down the capillary.

o Start the stopwatch as the meniscus of the liquid passes the upper timing mark and stop it as
it passes the lower timing mark.

e Record the flow time in seconds.
» Repeat the measurement at least twice and calculate the average flow time.

o Calculate the kinematic viscosity (v) in centistokes (cSt) using the formula: v = C x t, where
C is the calibration constant of the viscometer and t is the average flow time.

Assessment of Wear Preventive Characteristics (ASTM
D4172)

Objective: To evaluate the anti-wear properties of 1-Tetracosene using the four-ball method.
Apparatus:
e Four-Ball Wear Test Machine

o Steel balls (AISI E-52100 steel, 12.7 mm diameter)
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» Microscope with a calibrated scale for measuring wear scars

Procedure:

o Thoroughly clean the steel balls and the test cup with a suitable solvent and dry them.
o Clamp three of the steel balls securely in the test cup.

e Pour the 1-Tetracosene sample into the cup to a level that will cover the three stationary
balls.

e Place the fourth ball in the chuck of the test machine.
e Assemble the test cup onto the machine.
e Apply a load of 40 kgf.

o Start the machine and run the test at a speed of 1200 rpm for 60 minutes at a temperature of
75°C.

o At the end of the test, stop the machine, remove the test cup, and discard the sample.

o Clean the three stationary balls and measure the diameter of the wear scars on each ball in
two directions (parallel and perpendicular to the direction of sliding).

o Calculate the average wear scar diameter in millimeters.

Evaluation of Oxidation Stability (ASTM D2272 - RPVOT)

Objective: To determine the oxidation stability of 1-Tetracosene using the Rotating Pressure
Vessel Oxidation Test (RPVOT).

Apparatus:
o Rotating Pressure Vessel Oxidation Test apparatus
o Oxygen supply

o Copper catalyst coil
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e Pressure measurement and recording device
Procedure:

e Place a 50 g sample of 1-Tetracosene, 5 g of distilled water, and a polished copper catalyst
coil into the glass container of the pressure vessel.

o Seal the pressure vessel and charge it with oxygen to a pressure of 90 psi at room
temperature.

o Place the vessel in the heating bath, which is maintained at 150°C.
e Begin rotating the vessel at 100 rpm.
e Continuously monitor and record the pressure inside the vessel.

e The test is complete when the pressure has dropped by 25 psi from the maximum recorded
pressure.

e The result is reported as the time in minutes from the start of the test to the 25 psi pressure
drop.

Mechanism of Lubrication

Long-chain alpha-olefins like 1-Tetracosene primarily provide lubrication through a mechanism
known as boundary lubrication. Under high-pressure conditions where the lubricant film is thin,
the long hydrocarbon chains of 1-Tetracosene molecules adsorb onto the metal surfaces. This
forms a durable, protective film that prevents direct metal-to-metal contact, thereby reducing
friction and wear. The terminal double bond in 1-Tetracosene can also play a role in enhancing
its adhesion to metal surfaces.
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Caption: Logical flow of the boundary lubrication mechanism of 1-Tetracosene.

Experimental Workflow for Lubricant Evaluation

The following diagram illustrates a typical workflow for the comprehensive evaluation of 1-
Tetracosene as an industrial lubricant.
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Caption: A typical experimental workflow for evaluating 1-Tetracosene as a lubricant.

Safety Precautions

When handling 1-Tetracosene, it is important to follow standard laboratory safety procedures.
It may be fatal if swallowed and enters airways.[3] Always consult the Safety Data Sheet (SDS)
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for detailed information on handling, storage, and disposal. Use appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated
area.

Conclusion

1-Tetracosene presents a promising option for use as an industrial lubricant, particularly in
applications requiring high thermal stability and effective boundary lubrication. The protocols
and information provided herein offer a framework for the systematic evaluation of its
performance characteristics. Further research to generate comprehensive quantitative data will
be invaluable in fully elucidating its potential and optimizing its application in various industrial
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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